Cas no 941933-62-6 (N'-2-(dimethylamino)-2-(naphthalen-1-yl)ethyl-N-(1,3-thiazol-2-yl)ethanediamide)

• Product Name: N'-2-(dimethylamino)-2-(naphthalen-1-yl)ethyl-N-(1,3-thiazol-2-yl)ethanediamide
• CAS No: 941933-62-6
• MF: C₁₉H₂₀N₄O₂S
• MW: 368.452702522278
• CID: 5458390
• PubChem ID: 18589356
• Update Time: 2025-06-12

N'-2-(dimethylamino)-2-(naphthalen-1-yl)ethyl-N-(1,3-thiazol-2-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• 941933-62-6
• N1-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)-N2-(thiazol-2-yl)oxalamide
• VU0504733-1
• N-[2-(dimethylamino)-2-naphthalen-1-ylethyl]-N'-(1,3-thiazol-2-yl)oxamide
• N'-[2-(dimethylamino)-2-(naphthalen-1-yl)ethyl]-N-(1,3-thiazol-2-yl)ethanediamide
• AKOS024474936
• F2880-3115
• N1-[2-(Dimethylamino)-2-(1-naphthalenyl)ethyl]-N2-2-thiazolylethanediamide
• N'-2-(dimethylamino)-2-(naphthalen-1-yl)ethyl-N-(1,3-thiazol-2-yl)ethanediamide

• Inchi： 1S/C19H20N4O2S/c1-23(2)16(15-9-5-7-13-6-3-4-8-14(13)15)12-21-17(24)18(25)22-19-20-10-11-26-19/h3-11,16H,12H2,1-2H3,(H,21,24)(H,20,22,25)
• InChI Key： ZWHQUWQHSSRECE-UHFFFAOYSA-N
• SMILES： C(NCC(N(C)C)C1=C2C(C=CC=C2)=CC=C1)(=O)C(NC1=NC=CS1)=O

Computed Properties

• Exact Mass: 368.13069707g/mol
• Monoisotopic Mass: 368.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.315±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 5.14±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-2-(dimethylamino)-2-(naphthalen-1-yl)ethyl-N-(1,3-thiazol-2-yl)ethanediamide

Introduction to N'-2-(dimethylamino)-2-(naphthalen-1-yl)ethyl-N-(1,3-thiazol-2-yl)ethanediamide (CAS No. 941933-62-6)

N'-2-(dimethylamino)-2-(naphthalen-1-yl)ethyl-N-(1,3-thiazol-2-yl)ethanediamide (CAS No. 941933-62-6) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound, often referred to by its CAS number 941933-62-6, is characterized by its unique structural features, which include a dimethylamino group, a naphthalene ring, and a thiazole moiety. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of N'-2-(dimethylamino)-2-(naphthalen-1-yl)ethyl-N-(1,3-thiazol-2-yl)ethanediamide is particularly noteworthy for its ability to interact with various biological targets. The presence of the dimethylamino group imparts basicity and lipophilicity, which are crucial for crossing cell membranes and interacting with receptors. The naphthalene ring provides rigidity and aromaticity, enhancing the compound's stability and binding affinity. The thiazole moiety, known for its bioisosteric properties, can mimic the functionality of other heterocyclic groups, making it a valuable scaffold in drug design.

Recent studies have explored the pharmacological properties of N'-2-(dimethylamino)-2-(naphthalen-1-yl)ethyl-N-(1,3-thiazol-2-yl)ethanediamide in various contexts. One notable area of research is its potential as an antitumor agent. Preclinical studies have shown that this compound exhibits significant cytotoxic effects against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its antitumor activity, N'-2-(dimethylamino)-2-(naphthalen-1-yl)ethyl-N-(1,3-thiazol-2-yl)ethanediamide has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This suggests that the compound may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N'-2-(dimethylamino)-2-(naphthalen-1-yl)ethyl-N-(1,3-thiazol-2-yl)ethanediamide has also been studied to assess its suitability for clinical development. Initial findings indicate that the compound has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug delivery and dosing regimens. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects.

One of the challenges in the development of N'-2-(dimethylamino)-2-(naphthalen-1-yl)ethyl-N-(1,3-thiazol-2-yl)ethanediamide is ensuring its safety and efficacy in human subjects. Preclinical toxicity studies have shown that the compound is generally well-tolerated at therapeutic doses, but more extensive safety evaluations are required before it can advance to clinical trials. Ongoing research is focused on identifying any potential off-target effects and optimizing the compound's selectivity for specific biological targets.

The structural diversity of N'-2-(dimethylamino)-2-(naphthalen-1-yl)ethyl-N-(1,3-thiazol-2-yl)ethanediamide also makes it an attractive candidate for structure-based drug design. Computational methods such as molecular docking and molecular dynamics simulations are being used to explore the interactions between this compound and its putative targets at the atomic level. These studies aim to identify key residues involved in binding and to guide the rational design of more potent and selective analogs.

In conclusion, N'-2-(dimethylamino)-2-(naphthalen-1-yl)ethyl-N-(1,3-thiazol-2-yl)ethanediamide (CAS No. 941933-62-6) represents a promising lead compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and diverse biological activities make it an exciting target for further investigation and development. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments in various medical fields.